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molecular formula C10H7KO3S B3052073 Potassium naphthalene-1-sulphonate CAS No. 38251-26-2

Potassium naphthalene-1-sulphonate

Cat. No. B3052073
CAS RN: 38251-26-2
M. Wt: 246.33 g/mol
InChI Key: IZHYRVRPSNAXGV-UHFFFAOYSA-M
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Patent
US04001313

Procedure details

In a 200-ml autoclave were placed 28.3 grams (0.115 mole) of anydrous potassium 1-naphthalene sulfonate, 9.7 grams (0.241 mole) of sodium amide and 105 ml of liquid ammonia in the same manner as in Example 1. The resultant mixture was heated at 110° C for 10 hours. The reaction pressure in the autoclave was 75 atm. during the reaction. After the ammonia was removed, 10 ml of water was added to the reaction mixture for hydrolysis. The product was extracted with ether and the ether was distilled off to produce crude 1-naphthyl amine. Recrystallization from ethanol gave 14.3 grams of 1-naphthyl amine having a melting point of 48° to 49° C. Yield ws 87.0%.
Name
potassium 1-naphthalene sulfonate
Quantity
28.3 g
Type
reactant
Reaction Step One
Name
sodium amide
Quantity
9.7 g
Type
reactant
Reaction Step Two
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
liquid
Quantity
105 mL
Type
solvent
Reaction Step Five
Name
1-naphthyl amine

Identifiers

REACTION_CXSMILES
[C:1]1(S([O-])(=O)=O)[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1.[K+].[NH2-:16].[Na+].N>>[C:1]1([NH2:16])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1 |f:0.1,2.3|

Inputs

Step One
Name
potassium 1-naphthalene sulfonate
Quantity
28.3 g
Type
reactant
Smiles
C1(=CC=CC2=CC=CC=C12)S(=O)(=O)[O-].[K+]
Step Two
Name
sodium amide
Quantity
9.7 g
Type
reactant
Smiles
[NH2-].[Na+]
Step Three
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Smiles
N
Step Four
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
[Compound]
Name
liquid
Quantity
105 mL
Type
solvent
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction pressure in the autoclave
CUSTOM
Type
CUSTOM
Details
during the reaction
CUSTOM
Type
CUSTOM
Details
After the ammonia was removed
ADDITION
Type
ADDITION
Details
10 ml of water was added to the reaction mixture for hydrolysis
EXTRACTION
Type
EXTRACTION
Details
The product was extracted with ether
DISTILLATION
Type
DISTILLATION
Details
the ether was distilled off
CUSTOM
Type
CUSTOM
Details
to produce crude 1-naphthyl amine
CUSTOM
Type
CUSTOM
Details
Recrystallization from ethanol

Outcomes

Product
Name
1-naphthyl amine
Type
product
Smiles
C1(=CC=CC2=CC=CC=C12)N
Measurements
Type Value Analysis
AMOUNT: MASS 14.3 g
YIELD: CALCULATEDPERCENTYIELD 86.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.